Cas no 1804760-93-7 (4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804760-93-7
• MF: C₇H₄BrF₃INO₂
• MW: 397.915843963623
• CID: 4831346
• Update Time: 2025-05-24

4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4BrF3INO2/c8-1-3-4(14)2-13-6(12)5(3)15-7(9,10)11/h2,14H,1H2
• InChI Key： BNZOBWBYFWSJSD-UHFFFAOYSA-N
• SMILES： IC1C(=C(CBr)C(=CN=1)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4

Additional information on 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine, identified by the CAS number 1804760-93-7, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple substituents, including a bromomethyl group, hydroxyl group, iodo group, and trifluoromethoxy group, makes this molecule unique and versatile in its chemical properties and reactivity.

The structure of 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine is characterized by its pyridine ring with substituents at positions 2, 3, 4, and 5. The bromomethyl group at position 4 introduces electrophilic reactivity, while the hydroxyl group at position 5 contributes to hydrogen bonding and potential for further functionalization. The iodo group at position 2 adds significant electron-withdrawing character due to the high electronegativity of iodine, which can influence the electronic properties of the molecule. Additionally, the trifluoromethoxy group at position 3 is a strong electron-withdrawing group, further enhancing the molecule's electronic characteristics.

Recent studies have highlighted the importance of such multifunctional pyridine derivatives in drug discovery and materials science. For instance, the combination of electron-withdrawing groups like trifluoromethoxy and iodo with electron-donating groups like hydroxyl creates a unique balance of electronic properties that can be exploited in designing bioactive molecules or advanced materials. Researchers have demonstrated that such compounds can serve as intermediates in the synthesis of complex heterocycles or as building blocks for constructing functional materials with tailored electronic properties.

In terms of synthesis, 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution or coupling reactions. The presence of multiple reactive groups allows for modular synthesis strategies, enabling chemists to fine-tune the molecule's properties for specific applications. For example, the bromomethyl group can undergo alkylation or cross-coupling reactions to introduce additional functionality into the molecule.

The chemical stability and reactivity of this compound make it an interesting candidate for applications in catalysis and organic synthesis. The trifluoromethoxy group is known to enhance thermal stability and resistance to oxidation, which are desirable traits in many industrial processes. Furthermore, the hydroxyl group provides opportunities for hydrogen bonding interactions, which can be leveraged in designing supramolecular assemblies or as recognition elements in sensors.

From an environmental perspective, understanding the fate and transport of compounds like 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine is crucial for assessing their potential impact on ecosystems. Studies have shown that such molecules can undergo biotransformation under specific conditions, potentially leading to the formation of metabolites with varying toxicological profiles. This highlights the importance of conducting thorough environmental assessments before widespread use.

In conclusion, 4-(Bromomethyl)-5-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine represents a fascinating example of a multifunctional organic compound with diverse applications across chemistry and related disciplines. Its unique combination of substituents offers chemists a versatile platform for exploring new synthetic pathways and developing innovative materials. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both fundamental and applied sciences.